![molecular formula C19H23N3O4 B4740045 N-[4-(diethylamino)-2-methylphenyl]-2-(2-nitrophenoxy)acetamide](/img/structure/B4740045.png)
N-[4-(diethylamino)-2-methylphenyl]-2-(2-nitrophenoxy)acetamide
Overview
Description
N-[4-(diethylamino)-2-methylphenyl]-2-(2-nitrophenoxy)acetamide, also known as DEAAN, is a chemical compound that has been widely used in scientific research. This compound is known to have various biochemical and physiological effects, making it a valuable tool for researchers to study the mechanisms of action of different biological processes.
Mechanism of Action
The mechanism of action of N-[4-(diethylamino)-2-methylphenyl]-2-(2-nitrophenoxy)acetamide is not fully understood. However, it has been suggested that N-[4-(diethylamino)-2-methylphenyl]-2-(2-nitrophenoxy)acetamide acts by inhibiting the activity of enzymes involved in the production of inflammatory mediators, such as prostaglandins and cytokines. N-[4-(diethylamino)-2-methylphenyl]-2-(2-nitrophenoxy)acetamide has also been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine in the brain.
Biochemical and Physiological Effects:
N-[4-(diethylamino)-2-methylphenyl]-2-(2-nitrophenoxy)acetamide has been shown to have various biochemical and physiological effects. It has been reported to reduce the production of inflammatory mediators, such as prostaglandins and cytokines, in vitro and in vivo. N-[4-(diethylamino)-2-methylphenyl]-2-(2-nitrophenoxy)acetamide has also been shown to inhibit the activity of acetylcholinesterase, leading to an increase in the levels of acetylcholine in the brain. This increase in acetylcholine levels has been associated with improved cognitive function.
Advantages and Limitations for Lab Experiments
N-[4-(diethylamino)-2-methylphenyl]-2-(2-nitrophenoxy)acetamide has several advantages as a research tool. It is relatively easy to synthesize and has been shown to have a wide range of biological activities. However, there are also some limitations to its use in lab experiments. N-[4-(diethylamino)-2-methylphenyl]-2-(2-nitrophenoxy)acetamide has poor solubility in water, which can make it difficult to administer in vivo. Additionally, the mechanism of action of N-[4-(diethylamino)-2-methylphenyl]-2-(2-nitrophenoxy)acetamide is not fully understood, which can make it challenging to interpret the results of experiments.
Future Directions
There are several future directions for research on N-[4-(diethylamino)-2-methylphenyl]-2-(2-nitrophenoxy)acetamide. One area of interest is the development of more potent and selective inhibitors of acetylcholinesterase. Another area of research is the investigation of the potential therapeutic effects of N-[4-(diethylamino)-2-methylphenyl]-2-(2-nitrophenoxy)acetamide in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Finally, there is a need for further studies to elucidate the mechanism of action of N-[4-(diethylamino)-2-methylphenyl]-2-(2-nitrophenoxy)acetamide and its effects on different biological processes.
Conclusion:
In conclusion, N-[4-(diethylamino)-2-methylphenyl]-2-(2-nitrophenoxy)acetamide is a valuable tool for scientific research due to its ability to modulate different biological processes. It has been shown to have various biochemical and physiological effects, making it a potential therapeutic agent for the treatment of different diseases. However, further research is needed to fully understand the mechanism of action of N-[4-(diethylamino)-2-methylphenyl]-2-(2-nitrophenoxy)acetamide and its potential therapeutic applications.
Scientific Research Applications
N-[4-(diethylamino)-2-methylphenyl]-2-(2-nitrophenoxy)acetamide has been used in various scientific research studies due to its ability to modulate different biological processes. It has been shown to have anticancer, anti-inflammatory, and antinociceptive effects. N-[4-(diethylamino)-2-methylphenyl]-2-(2-nitrophenoxy)acetamide has also been used as a potential therapeutic agent for the treatment of Alzheimer's disease, Parkinson's disease, and depression.
properties
IUPAC Name |
N-[4-(diethylamino)-2-methylphenyl]-2-(2-nitrophenoxy)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3O4/c1-4-21(5-2)15-10-11-16(14(3)12-15)20-19(23)13-26-18-9-7-6-8-17(18)22(24)25/h6-12H,4-5,13H2,1-3H3,(H,20,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MOZNFCDXHVPBPK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=CC(=C(C=C1)NC(=O)COC2=CC=CC=C2[N+](=O)[O-])C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-(diethylamino)-2-methylphenyl]-2-(2-nitrophenoxy)acetamide |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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